Cas no 83767-80-0 (5-(Trifluoromethyl)-2(1H)-pyrimidinone)

5-(Trifluoromethyl)-2(1H)-pyrimidinone structure
83767-80-0 structure
Product name:5-(Trifluoromethyl)-2(1H)-pyrimidinone
CAS No:83767-80-0
MF:C5H3F3N2O
MW:164.085331201553
CID:709275
PubChem ID:13317027

5-(Trifluoromethyl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,5-(trifluoromethyl)-
    • 2-Hydroxy-5-(trifluoromethyl)pyrimidine
    • 5-(trifluoromethyl)-2-Pyrimidinone
    • 5-(Trifluoromethyl)-2(1H)-pyrimidinone
    • 5-(Trifluoromethyl)pyrimidin-2-ol
    • 5-Trifluoromethylpyrimidin-2-one
    • 5-(TRIFLUOROMETHYL)-1H-PYRIMIDIN-2-ONE
    • AT12809
    • 5-(trifluoromethyl)pyrimidin-2(1H)-one
    • SCHEMBL2694870
    • EN300-94953
    • 5-trifluoromethyl pyrimidin-2-one
    • 2(1H)-Pyrimidinone, 5-(trifluoromethyl)-
    • AKOS006305553
    • 5-trifluoromethyl-pyrimidin-2-one
    • SCHEMBL10737492
    • Z1198277070
    • 83767-80-0
    • CS-0264867
    • LRHNKMCEVFTYGN-UHFFFAOYSA-N
    • DTXSID30536600
    • AB58634
    • MDL: MFCD10696959
    • Inchi: InChI=1S/C5H3F3N2O/c6-5(7,8)3-1-9-4(11)10-2-3/h1-2H,(H,9,10,11)
    • InChI Key: KUAWDIFZEBBSPW-UHFFFAOYSA-N
    • SMILES: C1=C(C=NC(=N1)O)C(F)(F)F

Computed Properties

  • Exact Mass: 164.01974721g/mol
  • Monoisotopic Mass: 164.01974721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (5.1 g/l) (25 º C),

5-(Trifluoromethyl)-2(1H)-pyrimidinone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T220275-100mg
5-(Trifluoromethyl)-2(1H)-pyrimidinone
83767-80-0
100mg
$ 580.00 2022-06-03
TRC
T220275-25mg
5-(Trifluoromethyl)-2(1H)-pyrimidinone
83767-80-0
25mg
$ 220.00 2022-06-03
Chemenu
CM244280-1g
5-(Trifluoromethyl)pyrimidin-2-ol
83767-80-0 95%
1g
$795 2021-08-04
TRC
T220275-50mg
5-(Trifluoromethyl)-2(1H)-pyrimidinone
83767-80-0
50mg
$ 365.00 2022-06-03
Alichem
A039001954-1g
2-Hydroxy-5-(trifluoromethyl)pyrimidine
83767-80-0 98%
1g
$1310.31 2023-08-31
Enamine
EN300-94953-1.0g
5-(trifluoromethyl)pyrimidin-2-ol
83767-80-0 95%
1g
$1357.0 2023-05-20
Alichem
A039001954-10g
2-Hydroxy-5-(trifluoromethyl)pyrimidine
83767-80-0 98%
10g
$3708.10 2023-08-31
Aaron
AR00GB8T-50mg
2(1H)-Pyrimidinone, 5-(trifluoromethyl)- (9CI)
83767-80-0 95%
50mg
$459.00 2025-02-14
Aaron
AR00GB8T-250mg
2(1H)-Pyrimidinone, 5-(trifluoromethyl)- (9CI)
83767-80-0 95%
250mg
$949.00 2025-02-14
Aaron
AR00GB8T-100mg
2(1H)-Pyrimidinone, 5-(trifluoromethyl)- (9CI)
83767-80-0 95%
100mg
$672.00 2025-02-14

Recommend Articles

Recommended suppliers
江苏科伦多食品配料有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
江苏科伦多食品配料有限公司
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd